Cas no 2229433-47-8 ((3-methylphenyl)methyl sulfamate)

• Product Name: (3-methylphenyl)methyl sulfamate
• CAS No: 2229433-47-8
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 6150208
• PubChem ID: 87410674
• Update Time: 2025-10-28

(3-methylphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (3-methylphenyl)methyl sulfamate
• EN300-1988845
• 2229433-47-8

• Inchi： 1S/C8H11NO3S/c1-7-3-2-4-8(5-7)6-12-13(9,10)11/h2-5H,6H2,1H3,(H2,9,10,11)
• InChI Key： BOAAHIPUWVVDOZ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (3-methylphenyl)methyl sulfamate

Comprehensive Overview of (3-methylphenyl)methyl sulfamate (CAS No. 2229433-47-8): Properties, Applications, and Industry Insights

(3-methylphenyl)methyl sulfamate (CAS No. 2229433-47-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfamate ester structure. This compound, also referred to as 3-methylbenzyl sulfamate, features a methylphenyl group bonded to a sulfamate moiety, offering versatile reactivity for derivatization. Its molecular formula, C₈H₁₁NO₃S, and precise synthesis routes have been documented in recent patents, highlighting its potential as an intermediate for bioactive molecules.

Recent studies emphasize the role of sulfamate-containing compounds in modulating enzymatic activity, particularly in targeting carbonic anhydrases and hormone-dependent pathways. Researchers are exploring (3-methylphenyl)methyl sulfamate analogs for their potential in selective inhibition applications, aligning with trends in precision medicine and sustainable crop protection. The compound’s stability under physiological pH conditions makes it a candidate for prodrug development, addressing frequent queries about "sulfamate prodrug stability" and "extended-release formulations" in pharmaceutical forums.

From an industrial perspective, the demand for high-purity sulfamates has surged, driven by advancements in green chemistry and catalytic processes. CAS No. 2229433-47-8 is often discussed alongside benzylic sulfonation techniques, a hot topic in synthetic chemistry circles. Analytical methods such as HPLC-MS and ¹H-NMR are critical for quality control, as evidenced by frequent searches for "sulfamate characterization protocols" and "batch-to-batch consistency" in specialty chemical databases.

Environmental and regulatory considerations are paramount when handling (3-methylphenyl)methyl sulfamate. While not classified as hazardous under current GHS standards, proper storage at 2–8°C in amber glass containers is recommended to prevent hydrolysis—a common concern reflected in search terms like "sulfamate shelf life" and "moisture-sensitive compounds". The compound’s biodegradability profile remains under investigation, with preliminary data suggesting moderate persistence in aqueous systems.

Market analysts note growing interest in custom sulfamation services for this compound, particularly from contract research organizations (CROs) developing targeted kinase inhibitors. Patent landscapes reveal applications in non-steroidal anti-inflammatory (NSAID) prodrugs and plant growth regulators, addressing trending queries about "next-gen NSAID alternatives" and "low-residue agrochemicals". The global API (Active Pharmaceutical Ingredient) sector projects a 6.2% CAGR for sulfamate derivatives through 2030.

Technical literature highlights innovative purification techniques for CAS No. 2229433-47-8, including supercritical fluid chromatography (SFC) and molecularly imprinted polymers (MIPs)—topics frequently searched alongside "chiral sulfamate resolution". Recent publications in Organic Process Research & Development detail optimized routes achieving >99.5% purity, crucial for meeting stringent ICH Q3A guidelines in pharmaceutical applications.

In conclusion, (3-methylphenyl)methyl sulfamate represents a dynamic intersection of synthetic chemistry and applied life sciences. Its evolving applications respond to industry demands for safer chemical alternatives and efficient synthetic methodologies, making CAS No. 2229433-47-8 a compound of sustained scientific and commercial interest.